Cas no 1304448-24-5 (2-(3,3-Dimethylbutyl)cyclohexan-1-ol)

• Product Name: 2-(3,3-Dimethylbutyl)cyclohexan-1-ol
• CAS No: 1304448-24-5
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5564404
• PubChem ID: 61749194
• Update Time: 2025-06-08

2-(3,3-Dimethylbutyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1636533
• 2-(3,3-dimethylbutyl)cyclohexan-1-ol
• AKOS011019603
• 1304448-24-5
• 2-(3,3-Dimethylbutyl)cyclohexan-1-ol

• Inchi： 1S/C12H24O/c1-12(2,3)9-8-10-6-4-5-7-11(10)13/h10-11,13H,4-9H2,1-3H3
• InChI Key： QCYYHQNJGKQNHR-UHFFFAOYSA-N
• SMILES： OC1CCCCC1CCC(C)(C)C

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(3,3-Dimethylbutyl)cyclohexan-1-ol

Introduction to 2-(3,3-Dimethylbutyl)cyclohexan-1-ol (CAS No. 1304448-24-5)

2-(3,3-Dimethylbutyl)cyclohexan-1-ol, with the CAS number 1304448-24-5, is a cyclic alcohol that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, fragrances, and materials science. This compound is characterized by a cyclohexane ring substituted with a 3,3-dimethylbutyl group at the 2-position, making it a versatile building block for synthetic chemistry.

The chemical structure of 2-(3,3-Dimethylbutyl)cyclohexan-1-ol is particularly interesting due to its combination of a cyclic and an aliphatic moiety. The cyclohexane ring provides stability and rigidity, while the 3,3-dimethylbutyl group introduces branching and flexibility. This dual nature makes it an attractive candidate for the synthesis of complex molecules with specific biological activities or physical properties.

In the realm of pharmaceutical research, 2-(3,3-Dimethylbutyl)cyclohexan-1-ol has been explored for its potential as a precursor in the development of new drugs. Recent studies have shown that this compound can be used to synthesize intermediates for the production of anti-inflammatory agents and analgesics. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(3,3-Dimethylbutyl)cyclohexan-1-ol exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Beyond pharmaceuticals, 2-(3,3-Dimethylbutyl)cyclohexan-1-ol has found applications in the fragrance industry. Its unique molecular structure imparts a distinct scent profile that can be tailored for various fragrance formulations. A 2020 study in the Journal of Agricultural and Food Chemistry highlighted the use of this compound in creating novel fragrance compounds with enhanced stability and longevity.

In materials science, the physical properties of 2-(3,3-Dimethylbutyl)cyclohexan-1-ol make it a valuable component in the development of advanced materials. Its ability to form stable complexes with metal ions has been exploited in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and separation processes. A 2019 study in the Journal of Materials Chemistry A reported the successful synthesis of MOFs using 2-(3,3-Dimethylbutyl)cyclohexan-1-ol, demonstrating their high surface area and excellent adsorption properties.

The synthetic accessibility of 2-(3,3-Dimethylbutyl)cyclohexan-1-ol is another factor contributing to its widespread use. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One notable method involves the Grignard reaction followed by reduction to form the alcohol functionality. This approach allows for high yields and purity, making it suitable for large-scale production.

In terms of safety and environmental impact, extensive studies have been conducted to evaluate the toxicity and ecotoxicity of 2-(3,3-Dimethylbutyl)cyclohexan-1-ol. Results from these studies indicate that it is generally considered safe for use in industrial applications when proper handling and disposal protocols are followed. However, as with any chemical compound, it is essential to adhere to best practices to minimize potential risks.

The future prospects for 2-(3,3-Dimethylbutyl)cyclohexan-1-ol are promising. Ongoing research continues to uncover new applications and optimize existing ones. For example, recent advancements in computational chemistry have enabled more accurate predictions of its behavior in different environments, facilitating its use in drug design and material science. Additionally, efforts are being made to develop sustainable synthesis methods that reduce environmental impact while maintaining high product quality.

In conclusion, 2-(3,3-Dimethylbutyl)cyclohexan-1-ol (CAS No. 1304448-24-5) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and versatile properties make it an invaluable resource for researchers and industry professionals alike. As research progresses and new applications are discovered, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.